Cas no 1943-67-5 (1-tert-butyl-4-isocyanatobenzene)

1-tert-Butyl-4-isocyanatobenzene is an aromatic isocyanate compound characterized by the presence of a tert-butyl substituent on the benzene ring. This structural feature enhances steric hindrance, influencing reactivity and stability in chemical applications. The isocyanate functional group (–NCO) enables its use as a versatile intermediate in the synthesis of ureas, carbamates, and polyurethane materials. The tert-butyl group contributes to improved solubility in organic solvents and may modulate electronic effects during reactions. This compound is particularly valuable in specialized polymer chemistry and crosslinking applications, where controlled reactivity and tailored material properties are required. Proper handling is essential due to the moisture sensitivity of the isocyanate group.
1-tert-butyl-4-isocyanatobenzene structure
1943-67-5 structure
Product Name:1-tert-butyl-4-isocyanatobenzene
CAS No:1943-67-5
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00040718
CID:118231
PubChem ID:2735695
Update Time:2025-06-06

1-tert-butyl-4-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethyl)-4-isocyanato-
    • 1-tert-Butyl-4-isocyanatobenzene
    • 4-(tert-butyl)phenyl isocyanate
    • 4-Tert-Butylphenyl Isocyanate
    • 1-isocyanato-4-tert-butylbenzene
    • para-t-butylphenyl isocyanate
    • 4-(tert-Butyl)phenylisocyanate97%
    • 4-(tert-butyl) phenyl isocyanate
    • 4-tert.butyl-phenyl-isocyanate
    • 4-t-butylphenylisocyanate
    • DTXSID70370888
    • FT-0616863
    • EN300-146859
    • 4-t-butyl-phenyl isocyanate
    • AKOS000188475
    • 4-(tert-butyl)-phenyl isocyanate
    • 4-tert-butylPHENylisoCYANATE
    • 1-isocyanato-4-(tert-butyl)benzene
    • 4-tert-butyl-phenyl-isocyanate
    • F2160-0016
    • A813727
    • 4-tertbutylphenyl isocyanate
    • 4-tert-Butylphenyl isocyanate, 97%
    • WUWBDQJTQTVBSQ-UHFFFAOYSA-N
    • 4-Tert-Butylphenyl-Isocyanate
    • Benzene, 1-(1,1-dimethylethyl)-4-isocyanato-
    • 1-(tert-butyl)-4-isocyanatobenzene
    • 1943-67-5
    • 1-tert-butyl4-isocyanatobenzene
    • W-200196
    • 4-tert-butyl phenylisocyanate
    • Propanedial,1H-benzimidazol-2-yl-(9CI)
    • 4-tert.butyl-phenylisocyanat
    • 1-tert-butyl-4-isocyanato-benzene
    • MFCD00040718
    • SCHEMBL827333
    • GEO-02564
    • BAA94367
    • AS-59890
    • DB-065851
    • A12214
    • 1-tert-butyl-4-isocyanatobenzene
    • MDL： MFCD00040718
    • Inchi： 1S/C11H13NO/c1-11(2,3)9-4-6-10(7-5-9)12-8-13/h4-7H,1-3H3
    • InChI Key： WUWBDQJTQTVBSQ-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.986 g/mL at 25 °C(lit.)
  • Boiling Point: 236-237 °C(lit.)
  • Flash Point: Fahrenheit: 208.4 ° f
    Celsius: 98 ° c
  • Refractive Index: n20/D 1.5190(lit.)
  • PSA: 29.43000
  • LogP: 2.95140
  • Solubility: Not determined

1-tert-butyl-4-isocyanatobenzene Security Information

1-tert-butyl-4-isocyanatobenzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-tert-butyl-4-isocyanatobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
046918-25g
4-tert-Butylphenyl isocyanate
 1943-67-5 98%
25g
 ￡163.00 2022-03-01
Fluorochem
046918-100g
4-tert-Butylphenyl isocyanate
 1943-67-5 98%
100g
 ￡600.00 2022-03-01
Fluorochem
046918-1g
4-tert-Butylphenyl isocyanate
 1943-67-5 98%
1g
 ￡19.00 2022-03-01
Fluorochem
046918-5g
4-tert-Butylphenyl isocyanate
 1943-67-5 98%
5g
 ￡55.00 2022-03-01
Chemenu
CM343716-5g
4-tert-Butylphenyl isocyanate
 1943-67-5 95%+
5g
 $86 2022-06-12
Chemenu
CM343716-25g
4-tert-Butylphenyl isocyanate
 1943-67-5 95%+
25g
 $258 2022-06-12
Chemenu
CM343716-100g
4-tert-Butylphenyl isocyanate
 1943-67-5 95%+
100g
 $686 2022-06-12
Apollo Scientific
OR8491-1g
4-(tert-Butyl)phenyl isocyanate
 1943-67-5 97%
1g
 £40.00 2023-09-01
Apollo Scientific
OR8491-5g
4-(tert-Butyl)phenyl isocyanate
 1943-67-5 97%
5g
 £75.00 2023-09-01
Apollo Scientific
OR8491-25g
4-(tert-Butyl)phenyl isocyanate
 1943-67-5 97%
25g
 £224.00 2023-09-01

1-tert-butyl-4-isocyanatobenzene Related Literature

Related Categories

1943-67-5 (1-tert-butyl-4-isocyanatobenzene) Related Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent